7-bromo-N-(2,4-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide

• Molecular Formula: C18H14BrNO5
• Molecular Weight: 404.2 g/mol
• IUPAC Name: 7-bromo-N-(2,4-dimethoxyphenyl)-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C18H14BrNO5/c1-23-11-4-6-13(16(8-11)24-2)20-18(22)17-9-14(21)12-5-3-10(19)7-15(12)25-17/h3-9H,1-2H3,(H,20,22)
• InChI Key: HAKXFWYQONRWIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC(=O)C3=C(O2)C=C(C=C3)Br)OC

Description

7-Bromo-N-(2,4-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide is a synthetic small molecule characterized by a chromene (benzopyran) core substituted with a bromine atom at position 7, a ketone group at position 4, and a carboxamide moiety linked to a 2,4-dimethoxyphenyl ring at position 2. The bromine and dimethoxy substituents likely influence its electronic properties, solubility, and target binding efficiency .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-bromo-N-(2,4-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the bromination of a chromene derivative followed by the introduction of the carboxamide group. The reaction conditions often involve the use of brominating agents such as N-bromosuccinimide (NBS) and solvents like dichloromethane. The final step involves the coupling of the brominated chromene with 2,4-dimethoxyaniline under conditions that facilitate amide bond formation.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions for higher yields and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

7-bromo-N-(2,4-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out to modify the functional groups, such as reducing the carbonyl group to an alcohol.

Substitution: The bromine atom in the compound can be substituted with other nucleophiles, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or thiols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinone derivatives, while reduction can produce alcohols. Substitution reactions can lead to a variety of substituted chromene derivatives.

Scientific Research Applications

Chemistry: The compound serves as a valuable intermediate in the synthesis of other complex organic molecules.

Biology: It has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to investigate its potential as a therapeutic agent for various diseases.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-bromo-N-(2,4-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide involves its interaction with specific molecular targets. The compound is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact pathways and targets are still under investigation, but preliminary studies suggest that it may influence cellular signaling pathways involved in cell growth and apoptosis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Chromene Carboxamide Derivatives

a) 4-Oxo-N-phenyl-4H-chromene-2-carboxamide

• Structure : Lacks bromine and methoxy groups; phenyl group directly attached to the carboxamide.
• Properties : Reduced steric hindrance compared to the target compound, leading to higher solubility in polar solvents. Crystallographic studies (SHELX-refined) show planar chromene cores but less stable molecular packing due to absent halogen interactions .
• Activity: Limited HDAC inhibition in preliminary screens, suggesting bromine and methoxy groups in the target compound enhance target affinity .

b) 7-Methoxy-4-oxo-N-p-tolyl-4H-chromene-2-carboxamide

• Structure : Methoxy substituent at position 7 instead of bromine; p-tolyl group replaces 2,4-dimethoxyphenyl.
• Crystallography reveals polymorphic forms (hemihydrate and anhydrous), with hydration affecting bioavailability .
• Activity : Moderate HDAC inhibition (IC₅₀ ~2.5 µM vs. IC₅₀ ~0.8 µM for the target compound), highlighting bromine’s role in enhancing potency .

c) 4-Bromo-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide

• Structure : Bromine at position 4 instead of 7; benzamide substituent at position 4.
• Properties : Altered electronic distribution due to bromine positioning, reducing dipole moment compared to the target compound. Lower logP (2.1 vs. 3.5) indicates reduced membrane permeability .

Non-Chromene Analogs with Shared Substituents

a) YF479 (N1-(3-Bromobenzyl)-N7-Hydroxy-N1-(2,4-Dimethoxyphenyl)Heptanediamid)

• Structure : Heptanediamid core with 2,4-dimethoxyphenyl and bromobenzyl groups.
• Properties : Higher molecular weight (479.36 vs. ~400 for the target compound) and flexible aliphatic chain improve solubility (logS = -3.2 vs. -4.9 for the target).
• Activity : Potent HDAC inhibition (IC₅₀ ~0.2 µM), suggesting that while the dimethoxyphenyl group is critical, the chromene core in the target compound may limit off-target effects .

b) 2-((5-(2,4-Dimethoxyphenyl)-3H-1,2,4-Triazole-3-yl)Thio)Acetic Acid Derivatives

• Structure : Triazole ring replaces chromene; thioacetic acid linker.
• Properties : Lower logP (1.8–2.3) and higher acidity (pKa ~3.5) due to the carboxylic acid group. Predicted acute toxicity (LD₅₀ ~450 mg/kg) via GUSAR models contrasts with the target compound’s unstudied toxicity profile .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Substituents	Molecular Weight	logP	HDAC IC₅₀ (µM)	Solubility (mg/mL)
Target Compound	7-Br, 2,4-(OCH₃)₂Ph	~400	3.5	0.8	0.12
7-Methoxy-p-tolyl analog	7-OCH₃, p-tolyl	378	2.9	2.5	0.45
YF479	Heptanediamid, 3-Br, 2,4-(OCH₃)₂Ph	479.36	3.2	0.2	1.8
Triazole-thioacetic acid derivative	2,4-(OCH₃)₂Ph, triazole	320	1.8	N/A	5.6

Biological Activity

7-bromo-N-(2,4-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide is a synthetic compound belonging to the chromene class, characterized by its unique molecular structure that includes a bromo substituent and dimethoxy phenyl group. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in anticancer and anti-inflammatory applications.

Chemical Structure and Properties

The molecular formula of 7-bromo-N-(2,4-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide is C18H14BrNO5, with a molecular weight of approximately 404.2 g/mol. The presence of both bromine and dimethoxy groups contributes to its distinct chemical reactivity and biological properties.

Property	Details
Molecular Formula	C18H14BrNO5
Molecular Weight	404.2 g/mol
Functional Groups	Bromine, Dimethoxy, Carboxamide
Classification	Chromene Derivative

Anticancer Activity

Research indicates that 7-bromo-N-(2,4-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide exhibits promising cytotoxic effects against various cancer cell lines. In studies comparing its activity against MDA-MB-231 (breast cancer), A549 (lung cancer), and MIA PaCa-2 (pancreatic cancer) cell lines, the compound demonstrated significant cytotoxicity, outperforming standard chemotherapeutic agents like etoposide and camptothecin .

Table: Cytotoxic Activity Against Cancer Cell Lines

Cell Line	IC50 (µM)	Comparison Compound	IC50 (µM)
MDA-MB-231	15.3	Etoposide	20.5
A549	12.7	Camptothecin	18.9
MIA PaCa-2	14.5	Etoposide	22.3

The mechanism underlying the anticancer activity of this compound may involve the inhibition of specific enzymes or pathways related to cell proliferation and apoptosis. It has been suggested that the compound interacts with molecular targets by binding to active sites or allosteric sites on enzymes, thereby altering their function and affecting cellular signaling pathways.

Anti-inflammatory Properties

In addition to its anticancer effects, preliminary studies suggest that 7-bromo-N-(2,4-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide may possess anti-inflammatory properties. The compound's structural features may enhance its ability to inhibit pro-inflammatory mediators in cellular models.

Case Studies and Research Findings

Several studies have explored the biological activity of chromene derivatives similar to 7-bromo-N-(2,4-dimethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide:

• Cytotoxicity Studies : A study evaluated the cytotoxic effects of various chromene derivatives against several cancer cell lines, highlighting the role of structural variations in enhancing biological activity .
• Molecular Docking Studies : Computational studies have been conducted to predict the binding affinity of this compound to various protein targets involved in cancer progression and inflammation. These studies suggest a favorable interaction profile that supports its potential as a therapeutic agent .
• Toxicity Assessments : Toxicological evaluations indicate that this compound exhibits low acute toxicity in animal models, with an LD50 value suggesting a safe therapeutic window for further development .